Cas no 1250009-82-5 (1-(pyridin-2-yl)octan-1-amine)

• Product Name: 1-(pyridin-2-yl)octan-1-amine
• CAS No: 1250009-82-5
• MF: C₁₃H₂₂N₂
• MW: 206.327183246613
• MDL: MFCD16859822
• CID: 5206943
• PubChem ID: 62606828
• Update Time: 2026-03-06

1-(pyridin-2-yl)octan-1-amine Chemical and Physical Properties

Names and Identifiers

• 1-(PYRIDIN-2-YL)OCTAN-1-AMINE
• 1-(pyridin-2-yl)octan-1-amine

• MDL： MFCD16859822
• Inchi： 1S/C13H22N2/c1-2-3-4-5-6-9-12(14)13-10-7-8-11-15-13/h7-8,10-12H,2-6,9,14H2,1H3
• InChI Key： YXPUFLAEGOKZPY-UHFFFAOYSA-N
• SMILES： NC(C1C=CC=CN=1)CCCCCCC

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 7
• Complexity: 148
• XLogP3: 3.2
• Topological Polar Surface Area: 38.9

Additional information on 1-(pyridin-2-yl)octan-1-amine

Introduction to 1-(pyridin-2-yl)octan-1-amine (CAS No. 1250009-82-5)

1-(pyridin-2-yl)octan-1-amine is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. With the CAS number 1250009-82-5, this molecule represents a unique structural motif combining a pyridine ring with an octylamine side chain, making it a versatile building block for various chemical applications. The compound's distinct structure has positioned it as a candidate for further exploration in drug discovery, particularly in the development of novel therapeutic agents targeting specific biological pathways.

The pyridine moiety in 1-(pyridin-2-yl)octan-1-amine is a well-known pharmacophore that interacts with numerous biological targets, including enzymes and receptors. This feature has made it a valuable scaffold for medicinal chemists seeking to design molecules with enhanced binding affinity and selectivity. The octylamine group, on the other hand, contributes to the compound's solubility and pharmacokinetic properties, which are critical factors in the development of orally bioavailable drugs.

In recent years, there has been a growing interest in the use of pyridine-based compounds in the treatment of neurological disorders, cancer, and infectious diseases. For instance, studies have shown that pyridine derivatives can modulate neurotransmitter receptors, such as serotonin and dopamine receptors, which are implicated in conditions like depression and Parkinson's disease. The incorporation of an octylamine group into these derivatives can further enhance their pharmacological activity by improving their metabolic stability and membrane permeability.

One of the most compelling aspects of 1-(pyridin-2-yl)octan-1-amine is its potential as a precursor for more complex molecules. Researchers have leveraged this compound to synthesize novel analogs with tailored properties for specific therapeutic applications. For example, by modifying the length or branching of the octyl chain, chemists can fine-tune the compound's pharmacokinetic profile, making it more suitable for certain drug delivery systems.

The synthesis of 1-(pyridin-2-yl)octan-1-amine typically involves multi-step organic reactions, starting from commercially available pyridine derivatives and octanol precursors. Advanced synthetic techniques, such as cross-coupling reactions and catalytic hydrogenation, are often employed to construct the desired molecular framework efficiently. These synthetic strategies not only highlight the compound's synthetic utility but also demonstrate the versatility of modern organic chemistry methodologies.

From a computational chemistry perspective, 1-(pyridin-2-yl)octan-1-amine has been studied using various molecular modeling techniques to predict its binding interactions with biological targets. These studies have provided insights into how structural modifications can influence binding affinity and selectivity, guiding the design of next-generation drug candidates. The integration of machine learning algorithms has further accelerated this process by enabling rapid screening of large libraries of pyridine-based compounds.

The pharmaceutical industry has taken notice of 1-(pyridin-2-yl)octan-1-amine due to its potential therapeutic applications. Several academic institutions and biotechnology companies have initiated programs to explore its utility in treating a range of diseases. Early-stage clinical trials have shown promising results in animal models for conditions such as inflammation and pain management. These findings underscore the importance of continued research into this compound and its derivatives.

Environmental considerations also play a role in the development and application of 1-(pyridin-2-yl)octan-1-amine. Efforts are being made to optimize synthetic routes that minimize waste generation and reduce environmental impact. Green chemistry principles are being applied to develop more sustainable methods for producing this compound, ensuring that its use aligns with broader sustainability goals in pharmaceutical manufacturing.

The future prospects for 1-(pyridin-2-yl)octan-1-amine are bright, with ongoing research expected to uncover new applications and therapeutic uses. As our understanding of biological systems continues to evolve, so too will our ability to design molecules that interact selectively with disease-causing targets. This compound stands at the forefront of this innovation, embodying the intersection of organic chemistry, medicinal chemistry, and computational biology.